Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate

• IUPAC Name: ethyl 4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxobutanoate
• InChI: InChI=1S/C19H18F2O3/c1-3-24-19(23)12(2)10-18(22)14-6-4-13(5-7-14)16-9-8-15(20)11-17(16)21/h4-9,11-12H,3,10H2,1-2H3
• InChI Key: YZVMMWAGDJXLKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F
• Molecular Formula: C19H18F2O3
• DSSTOX Substance ID: DTXSID40936576
• Molecular Weight: 332.3 g/mol
• CAS RN: 161692-89-3

Description

Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate, also known as EF24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. EF24 is a curcumin analog that has been shown to possess anti-inflammatory, anti-cancer, and anti-oxidant properties.

Mechanism of Action

Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate exerts its anti-inflammatory and anti-cancer effects through the inhibition of the NF-κB pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and cancer. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate inhibits the activation of NF-κB by preventing the degradation of its inhibitor, IκBα. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate also induces apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has been shown to possess anti-inflammatory, anti-cancer, and anti-oxidant properties. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate inhibits the production of pro-inflammatory cytokines and chemokines, such as interleukin-6 (IL-6) and tumor necrosis factor alpha (TNF-α). Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate also inhibits the growth and proliferation of cancer cells and induces apoptosis in cancer cells. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has been shown to reduce oxidative stress and protect against oxidative damage.

Advantages and Limitations for Lab Experiments

Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has several advantages for lab experiments. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate is a synthetic compound that can be easily synthesized in the lab. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate is also stable and can be stored for long periods of time. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has been extensively studied and its mechanism of action is well understood. However, Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate also has some limitations for lab experiments. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has low solubility in water, which can make it difficult to work with in certain experiments. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has several potential future directions for research. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has been shown to possess anti-inflammatory and anti-cancer properties, and further research could explore its potential therapeutic applications in these areas. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has also been shown to possess anti-oxidant properties, and further research could explore its potential applications in preventing oxidative damage. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has low bioavailability, and future research could explore ways to improve its delivery and effectiveness in vivo. Overall, Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has great potential for future research and therapeutic applications.

Synthesis Methods

Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate can be synthesized through a multi-step process starting with commercially available materials. The synthesis involves the reaction of 2,4-difluorobenzaldehyde with methyl vinyl ketone to yield 2,4-difluoro-1-(3-oxobutyl)benzene. This intermediate is then reacted with ethyl diazoacetate in the presence of a catalyst to afford Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate.

Scientific Research Applications

Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has been extensively studied for its potential therapeutic applications. Studies have shown that Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate possesses anti-inflammatory, anti-cancer, and anti-oxidant properties. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has been shown to inhibit the nuclear factor kappa B (NF-κB) pathway, which is a key pathway involved in inflammation and cancer. Ethyl (+-)-2',4'-difluoro-alpha-methyl-gamma-oxo-(1,1'-biphenyl)-4-butanoate has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.